Cas no 1805132-37-9 (3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde)

• Product Name: 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde
• CAS No: 1805132-37-9
• MF: C₁₀H₃F₆NO
• MW: 267.127343416214
• CID: 4963906
• Update Time: 2025-06-07

3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde

• Inchi： 1S/C10H3F6NO/c11-9(12,13)6-1-5(4-18)7(3-17)8(2-6)10(14,15)16/h1-2,4H
• InChI Key： OSPKZAJZACBECF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=O)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 267.01188269 g/mol
• Monoisotopic Mass: 267.01188269 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.13
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9

Additional information on 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde (CAS: 1805132-37-9) in Chemical Biology and Pharmaceutical Research

3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde (CAS: 1805132-37-9) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its unique structural and electronic properties. This compound, characterized by its trifluoromethyl and cyano functional groups, has been widely utilized in the synthesis of bioactive molecules, pharmaceutical intermediates, and advanced materials. The presence of electron-withdrawing groups enhances its reactivity, making it a valuable building block in organic synthesis and medicinal chemistry.

Recent studies have highlighted the role of 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde in the development of novel therapeutic agents. For instance, researchers have employed this compound as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in targeting cancer pathways. The trifluoromethyl groups contribute to the metabolic stability and bioavailability of the resulting compounds, thereby improving their pharmacokinetic profiles. Additionally, the cyano group facilitates further functionalization, enabling the creation of diverse molecular architectures.

In the field of chemical biology, 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde has been utilized as a probe to study enzyme mechanisms and protein-ligand interactions. Its ability to form stable covalent adducts with nucleophilic residues in proteins makes it an excellent tool for activity-based protein profiling (ABPP). Recent work has demonstrated its efficacy in identifying novel targets for drug discovery, particularly in the context of infectious diseases and neurodegenerative disorders.

From a synthetic perspective, advancements in catalytic methodologies have enabled more efficient and sustainable routes to produce 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde. For example, transition metal-catalyzed cross-coupling reactions and photoredox catalysis have been employed to streamline its synthesis, reducing the reliance on hazardous reagents and improving overall yields. These innovations are critical for scaling up production to meet the growing demand in both academic and industrial settings.

Looking ahead, the potential applications of 3,5-Bis(trifluoromethyl)-2-cyanobenzaldehyde are vast. Ongoing research is exploring its use in the development of next-generation antimicrobial agents, where its unique electronic properties may enhance binding affinity to bacterial targets. Furthermore, its incorporation into materials science, such as in the design of organic semiconductors, underscores its interdisciplinary relevance. As the chemical biology and pharmaceutical communities continue to uncover new uses for this compound, its importance in driving scientific and technological progress is expected to grow.